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Compound of Interest

Compound Name: Selenite

Cat. No.: B080905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the cleavage and fracture
characteristics of selenite, a crystalline variety of gypsum (CaSOa4-2H20). Understanding these
fundamental mechanical properties is crucial for applications where selenite's structural
integrity is a factor, including its use as a model system in biomineralization studies and its
potential applications in pharmaceutical formulations.

Crystallographic and Cleavage Characteristics of
Selenite

Selenite crystallizes in the monoclinic system, which dictates its distinct cleavage patterns. The
atomic structure consists of layers of calcium (Ca?*) and sulfate (SO42~) ions strongly bonded
together. These layers are separated by sheets of water molecules, which are held by weaker
hydrogen bonds. This layered structure is the primary reason for selenite's characteristic
perfect cleavage.

The cleavage planes in selenite are conventionally identified using Miller indices, which denote
the orientation of the planes relative to the crystallographic axes. Selenite exhibits one perfect
and two distinct cleavage directions:

» {010} Perfect Cleavage: This is the most prominent cleavage plane and is parallel to the
layers of water molecules in the crystal structure. The weak hydrogen bonds are easily
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overcome, allowing the mineral to be split into thin, flexible sheets.

» {100} Distinct Cleavage: This cleavage direction is perpendicular to the a-axis.
o {011} Distinct Cleavage: This cleavage direction intersects the b- and c-axes.

The intersection of these cleavage planes results in the formation of rhombic fragments when
the mineral is fractured.

Interplanar Angles

The angles between the cleavage planes are a defining characteristic of selenite's
crystallography. Based on the lattice parameters of gypsum (a =5.68 A, b = 15.18 A, ¢ = 6.29
A, B = 113.8°), the theoretical angles between the major cleavage planes can be calculated.[1]

Cleavage Plane 1 Cleavage Plane 2 Calculated Angle
{010} {100} 90°

{010} {011} 55.6°

{100} {011} 114°

Note: These angles are calculated based on the provided lattice parameters and the formula
for interplanar angles in a monoclinic system. Experimental values may vary slightly.

Fracture Analysis of Selenite

Due to its softness and perfect cleavage, selenite is a brittle material with low fracture
toughness. Fracture analysis provides quantitative data on the energy required to propagate a

crack through the crystal lattice.

Mechanical Properties

The mechanical properties of selenite are highly anisotropic due to its crystal structure. The
tensile strength, which is the maximum stress a material can withstand while being stretched or
pulled before breaking, is a key parameter in fracture analysis. For transparent gypsum, a
variety of selenite, the tensile strength has been reported.[2]
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Property Value Reference

Mohs Hardness 2 [3]

Tensile Strength (Transparent
3.22 MPa [2]
Gypsum)

] Estimated based on empirical
Estimated Mode | Fracture

Toughness (K_IC)

~0.1 - 0.3 MPa-mt/2 correlations with tensile

strength

Note: The Mode | fracture toughness (K _IC) is an estimation based on the empirical
relationship between tensile strength and fracture toughness observed in brittle materials.
Direct experimental values for single-crystal selenite are not readily available in the literature.

Experimental Protocols
Goniometric Analysis of Cleavage Angles

Objective: To experimentally measure the interfacial angles of selenite cleavage fragments.

Methodology:

o Sample Preparation: Cleave a selenite crystal to produce several small, rhombic fragments

with clean, reflective cleavage faces.
 Instrumentation: Utilize a two-circle reflecting goniometer.
e Measurement:

o Mount a cleavage fragment on the goniometer head.

Direct a light source onto a cleavage face and align the reflected light with the telescope.

o

Rotate the crystal and the telescope to find the reflection from an adjacent cleavage face.

[¢]

[¢]

The angle of rotation required to bring the second face into the reflecting position
corresponds to the angle between the two cleavage planes.
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o Repeat the measurement for all unique interfacial angles on multiple fragments to ensure
accuracy and consistency.

X-ray Diffraction (XRD) for Cleavage Plane Identification

Objective: To identify the crystallographic orientation of the cleavage planes.
Methodology:

o Sample Preparation: Prepare a flat, cleaved selenite sample. For powder diffraction, a finely
ground powder of selenite is used.

¢ Instrumentation: A powder X-ray diffractometer with a copper X-ray source (Cu Ka radiation)
is typically used.

o Data Collection:

o Mount the sample in the diffractometer.

o Scan the sample over a range of 26 angles (typically 5° to 70°).

o The diffracted X-rays are detected and recorded as a function of 26.
e Data Analysis:

o The resulting XRD pattern will show peaks at specific 26 angles.

o These peak positions are used to calculate the d-spacing (the distance between parallel
atomic planes) using Bragg's Law (nA = 2d sinB).

o The set of d-spacings and their corresponding intensities are compared to a reference
database (e.g., the International Centre for Diffraction Data - ICDD) for gypsum to identify
the Miller indices (hkl) of the diffracting planes, which correspond to the cleavage planes.

Three-Point Bending Test for Fracture Toughness
(Adapted for Soft Minerals)

Objective: To determine the Mode | fracture toughness (K_IC) of selenite.
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Methodology:
e Sample Preparation:

o Cut a rectangular beam from a single selenite crystal with precise dimensions. The
orientation of the beam relative to the crystallographic axes should be noted.

o Introduce a sharp, straight-through notch at the midpoint of one face of the beam using a
fine saw or a razor blade. The notch should be perpendicular to the long axis of the beam.

 Instrumentation: A universal testing machine equipped with a three-point bending fixture. The
supports and loading pin should be appropriately sized for the small, soft sample to avoid
localized crushing.

e Test Procedure:

o Place the notched selenite beam on the two supporting pins of the fixture, with the notch
on the side opposite the loading pin.

o Apply a compressive load at a constant, slow displacement rate until the specimen
fractures.

o Record the load-displacement curve throughout the test.
 Calculation:

o The fracture toughness (K_IC) is calculated from the peak load at fracture, the specimen
dimensions, and the notch length using standard formulas for three-point bending tests.

Scanning Electron Microscopy (SEM) for Fracture
Surface Analysis

Objective: To observe the micro-scale features of the cleavage and fracture surfaces.
Methodology:

e Sample Preparation:
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o Mount the fractured selenite fragments on an SEM stub using conductive adhesive.

o Coat the samples with a thin layer of a conductive material (e.g., gold or carbon) to
prevent charging under the electron beam.

¢ Imaging:
o Place the stub in the SEM chamber.

o Use the secondary electron (SE) detector to obtain high-resolution images of the fracture
surface topography.

o Examine the surfaces for features such as river patterns on cleavage faces, hackle marks
on fracture surfaces, and any evidence of plastic deformation at the micro-scale.
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Diagram of Selenite Cleavage Planes
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Experimental Workflow for Selenite Fracture Analysis
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Relationship between Crystal Structure and Cleavage

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fracture-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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